Cas no 107903-42-4 (L-Tyrosine, O-2-propenyl-)

L-Tyrosine, O-2-propenyl-, is a modified derivative of the amino acid L-tyrosine, featuring an O-2-propenyl (allyl) substitution on the phenolic hydroxyl group. This structural modification enhances its reactivity and potential utility in organic synthesis, particularly in the development of specialized peptides, pharmaceutical intermediates, or bioactive compounds. The allyl group offers versatility for further functionalization, such as through click chemistry or cross-coupling reactions, making it valuable for researchers in medicinal chemistry and material science. Its well-defined structure and purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to oxidation and light.
L-Tyrosine, O-2-propenyl- structure
L-Tyrosine, O-2-propenyl- structure
Product Name:L-Tyrosine, O-2-propenyl-
CAS No:107903-42-4
MF:C12H15NO3
MW:221.252403497696
CID:1184765
PubChem ID:11600996
Update Time:2025-05-25

L-Tyrosine, O-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine, O-2-propenyl-
    • O-2-Propen-1-yl-L-tyrosine
    • 4-O-Allyl-L-tyrosine
    • MFCD29077389
    • DTXSID40469253
    • H-Tyr(All)
    • (2S)-2-amino-3-(4-prop-2-enoxyphenyl)propanoic acid
    • o-allyl-l-tyrosine
    • (2S)-2-amino-3-[4-(prop-2-en-1-yloxy)phenyl]propanoic acid
    • (S)-3-(4-(Allyloxy)phenyl)-2-aminopropanoic acid
    • 107903-42-4
    • 4-o-allyltyrosine
    • SCHEMBL455152
    • 499792-87-9
    • Tyrosine, O-2-propenyl-
    • EN300-26358229
    • G64978
    • Inchi: 1S/C12H15NO3/c1-2-7-16-10-5-3-9(4-6-10)8-11(13)12(14)15/h2-6,11H,1,7-8,13H2,(H,14,15)/t11-/m0/s1
    • InChI Key: PHUOJEKTSKQBNT-NSHDSACASA-N
    • SMILES: O(CC=C)C1C=CC(=CC=1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 72.55

L-Tyrosine, O-2-propenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB571215-250mg
H-Tyr(All); .
107903-42-4
250mg
€113.00 2025-04-22
abcr
AB571215-500mg
H-Tyr(All); .
107903-42-4
500mg
€188.00 2025-04-22
abcr
AB571215-1g
H-Tyr(All); .
107903-42-4
1g
€282.50 2025-04-22
abcr
AB571215-5g
H-Tyr(All); .
107903-42-4
5g
€954.50 2025-04-22

L-Tyrosine, O-2-propenyl- Related Literature

Additional information on L-Tyrosine, O-2-propenyl-

L-Tyrosine, O-2-propenyl-: A Comprehensive Overview

The compound with CAS No. 107903-42-4, commonly referred to as L-Tyrosine, O-2-propenyl-, is a fascinating molecule with significant applications in various fields. This compound is a derivative of L-Tyrosine, a naturally occurring amino acid that plays a crucial role in human metabolism and biochemical processes. The addition of the O-2-propenyl group introduces unique chemical properties, making it a subject of interest in both academic and industrial research.

L-Tyrosine is an essential amino acid that serves as a building block for proteins and is involved in the synthesis of neurotransmitters such as dopamine and norepinephrine. These neurotransmitters are vital for regulating mood, cognition, and overall brain function. The O-2-propenyl derivative further enhances the functional versatility of tyrosine by introducing a vinyl group, which can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of L-Tyrosine, O-2-propenyl- in the field of biochemistry and pharmacology. Researchers have explored its role in enzyme inhibition, antioxidant activity, and its ability to modulate cellular signaling pathways. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory effects on certain kinases involved in cancer cell proliferation.

In the food industry, L-Tyrosine, O-2-propenyl- has gained attention as a natural flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it a valuable ingredient in food formulations aimed at improving sensory quality without the need for artificial additives. Additionally, its stability under various processing conditions ensures its effectiveness in diverse food products.

The synthesis of L-Tyrosine, O-2-propenyl- involves advanced chemical techniques such as enzymatic catalysis and stereo-selective synthesis. These methods ensure high purity and optimal yield, making the compound suitable for large-scale production. Recent advancements in biotechnology have also enabled the development of microbial fermentation processes to produce this compound more efficiently.

From a pharmacological perspective, L-Tyrosine, O-2-propenyl- has shown promise as a precursor for drug development. Its structural modifications allow for the creation of bioactive molecules with enhanced pharmacokinetic properties. For example, researchers have explored its use as a carrier for targeted drug delivery systems, leveraging its ability to penetrate cellular membranes effectively.

In conclusion, L-Tyrosine, O-2-propenyl- (CAS No. 107903-42-4) is a versatile compound with applications spanning multiple domains. Its unique chemical properties and biological activities make it a valuable asset in both research and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific and technological innovations.

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